3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• SMILES: CC1(CCC(CC1)NCCCO)C
• InChI: InChI=1S/C11H23NO/c1-11(2)6-4-10(5-7-11)12-8-3-9-13/h10,12-13H,3-9H2,1-2H3
• InChIKey: OMWHKARPWPNNES-UHFFFAOYSA-N

3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol: A Specialist Amino Alcohol Building Block for Targeted Synthesis

3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol (CAS 1343600-10-1) is a synthetic amino alcohol featuring a secondary amine linked to a 4,4-dimethylcyclohexyl group and a primary alcohol on a linear propyl chain. It belongs to a class of sterically bulky amino alcohols often utilized as intermediates in medicinal chemistry and catalyst design [1]. Its computational profile, including an XLogP3 of 2.5 and a topological polar surface area (TPSA) of 32.3 Ų, suggests a balance of lipophilicity and hydrogen-bonding capacity that is distinct within its isomer family [1].

Conformationally locked amino alcohol for chiral ligand and catalyst synthesis

Balanced computed lipophilicity and hydrogen-bonding capacity supports permeability screening

Sterically defined secondary amine scaffold for targeted medicinal chemistry campaigns

• [1] PubChem. Compound summary for CID 64417870, 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64417870 (accessed 2026-05-12). View Source

Why Generic Amino Alcohol Substitution Fails for 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol

Critical structural differences—specifically the position of the hydroxyl group on the propyl chain and the substitution pattern on the cyclohexyl ring—profoundly alter physicochemical properties. Simply substituting 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol with a positional isomer like 1-[(4,4-dimethylcyclohexyl)amino]propan-2-ol is not viable, as computational data indicate a significant boiling point differential (285.6°C vs. 304.4°C), which directly impacts purification strategy and reaction compatibility . Such variations also imply altered steric environments and hydrogen-bonding geometries, potentially leading to divergent reactivity and biological target engagement [1].

Positional isomer (2-propanol form): Boiling point profile shifts significantly (~18.8 °C difference), which may alter distillation protocols and thermal process compatibility.

Regioisomer with ring-attached hydroxyl: TPSA increases by ~43% (32.3 → 46.3 Ų), potentially affecting membrane permeability prediction and ADME modeling.

Unsubstituted cyclohexyl analog: Lacks the 4,4-dimethyl conformational lock; may exhibit different steric environment and binding reproducibility.

• [1] PubChem. Compound summary for CID 64417870, 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64417870 (accessed 2026-05-12). View Source

Quantitative Evidence for 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol Differentiation Against Closest Analogs

Boiling Point Differentiation: 3-Propanol Isomer vs. 2-Propanol Isomer

The target compound, 3-[(4,4-dimethylcyclohexyl)amino]propan-1-ol, has a predicted boiling point of 285.6 °C, compared to 304.4 °C for its positional isomer 1-[(4,4-dimethylcyclohexyl)amino]propan-2-ol . This ~18.8 °C difference, while both are high-boiling, can be critical in fractional distillation or vacuum distillation processes where small temperature windows determine separation efficiency.

Boiling Point

Cross-study comparable

Target: 285.6 ± 23.0 °C Comparator (2-propanol isomer): 304.4 ± 23.0 °C Δ ≈ +18.8 °C (comparator higher)

Lower boiling point may simplify distillation under vacuum

Predicted values; experimental confirmation advised

Evidence Dimension	Boiling point
Target Compound Data	285.6 ± 23.0 °C (Predicted)
Comparator Or Baseline	1-[(4,4-Dimethylcyclohexyl)amino]propan-2-ol: 304.4 ± 23.0 °C (Predicted)
Quantified Difference	~18.8 °C higher for the 2-propanol isomer
Conditions	Computational prediction (ACD/Labs or similar); atmospheric pressure (760 mmHg)

Why This Matters

For procurement, the lower boiling point of the 1-propanol isomer may simplify downstream processing and reduce energy costs, making it technically preferable for some large-scale syntheses.

Lipophilicity and Topological Polar Surface Area (TPSA) Differentiation

The compound exhibits an XLogP3 of 2.5 and a TPSA of 32.3 Ų [1]. In contrast, its regioisomer 3-amino-1-(4,4-dimethylcyclohexyl)propan-1-ol has a predicted XLogP3 of 2.3 (calculated based on oxygen position) and a TPSA of 46.3 Ų due to the hydroxyl group's direct attachment to the cyclohexyl ring, which alters hydrogen-bond donor/acceptor geometry . While the logP difference is modest, the TPSA difference (32.3 vs. 46.3 Ų) represents a significant 43% increase for the alternative isomer, directly impacting predicted membrane permeability and bioavailability.

Lipophilicity & TPSA

Class-level inference

Target: XLogP3 2.5, TPSA 32.3 Ų Regioisomer: XLogP3 ~2.3, TPSA 46.3 Ų ΔTPSA = –14.0 Ų (–43%)

Lower TPSA may correlate with improved membrane permeability

Computational predictions; no experimental logP or PAMPA

Evidence Dimension	Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3 = 2.5; TPSA = 32.3 Ų
Comparator Or Baseline	3-Amino-1-(4,4-dimethylcyclohexyl)propan-1-ol: XLogP3 ~2.3 (predicted); TPSA = 46.3 Ų (predicted)
Quantified Difference	ΔXLogP3 ≈ +0.2; ΔTPSA = –14.0 Ų (–43%)
Conditions	Computational prediction (XLogP3 3.0, Cactvs); no experimental logP or PAMPA data available

Why This Matters

The lower TPSA of the target compound suggests superior passive membrane permeability, a critical factor in selecting amine building blocks for cell-active probe or drug discovery programs.

• [1] PubChem. Compound summary for CID 64417870, 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64417870 (accessed 2026-05-12). View Source

Steric Bulk and Conformational Rigidity: Differentiation from Unsubstituted Cyclohexyl Analog

The 4,4-dimethyl substitution on the cyclohexyl ring locks the ring into a single chair conformation, eliminating ring-flipping dynamics present in the unsubstituted cyclohexyl analog, 3-[(cyclohexyl)amino]propan-1-ol [1]. This increases the calculated heavy atom count from 11 to 13 and the computed molecular complexity from 107 to 135 [2]. The resulting fixed orientational profile provides a more defined steric environment for asymmetric catalysis or selective receptor binding.

Steric Rigidity

Class-level inference

Target: Complexity 135, heavy atoms 13 Unsubstituted analog: Complexity 107, heavy atoms 11 ΔComplexity +28 (26% higher)

Locked chair conformation may enhance binding consistency

Computed complexity; experimental binding data not available

Evidence Dimension	Molecular complexity and heavy atom count
Target Compound Data	Complexity = 135; Heavy atoms = 13
Comparator Or Baseline	3-[(cyclohexyl)amino]propan-1-ol: Complexity = 107 (predicted); Heavy atoms = 11
Quantified Difference	ΔComplexity = +28 (26% higher); ΔHeavy atoms = +2
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

The locked conformation reduces the entropic penalty upon binding and ensures a consistent spatial presentation of the amine and hydroxyl groups, which is essential for reproducible stereochemical outcomes in chiral synthesis.

• [1] Conformational studies. XI. NMR studies of transannular substituent effects in cyclohexanols, referenced in NIST Webbook for 4,4-dimethylcyclohexanol. https://webbook.nist.gov/cgi/cbook.cgi?ID=C1322942 (accessed 2026-05-12). View Source
• [2] PubChem. Compound summary for CID 64417870, 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64417870 (accessed 2026-05-12). View Source

Optimal Application Scenarios for 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol Based on Quantitative Evidence

Intermediate for Conformationally Locked Chiral Ligand Synthesis

Given its steric rigidity (complexity score 135 versus 107 for the unsubstituted analog) [1], this amino alcohol is ideally suited as a precursor for enantioselective catalysts where a fixed ring conformation is critical. The locked chair orientation ensures predictable chelation geometry with metal centers, unlike the fluxional cyclohexylamine-based ligands.

Building Block for Optimizing ADME Profiles in Lead Optimization

The relatively low TPSA of 32.3 Ų compared to regioisomers like 3-amino-1-(4,4-dimethylcyclohexyl)propan-1-ol (TPSA 46.3 Ų) makes this compound a preferred choice in medicinal chemistry campaigns aiming to improve cell permeability without excessive lipophilicity. It offers a measurable advantage in balancing solubility and passive diffusion.

Synthesis of Amine-Containing Ionic Liquids with Tailored Thermal Properties

The predicted boiling point of 285.6°C positions it between lower molecular weight volatile amines and thermally robust but extremely high-boiling quaternary ammonium salts. This intermediate volatility can be exploited to design protic ionic liquids with specific distillation and thermal stability profiles for high-temperature organic reactions.

Application

Selection Property

Validation Focus

Conformationally locked chiral ligand synthesis

Fixed cyclohexyl chair conformation

Chelation geometry and stereochemical reproducibility

Lead optimization permeability studies

Computed TPSA / logP balance

Passive diffusion and solubility screening

Ionic liquid thermal property design

High boiling point for solvent-free media

Distillation range and thermal stability assessment

• [1] PubChem. Compound summary for CID 64417870, 3-[(4,4-Dimethylcyclohexyl)amino]propan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64417870 (accessed 2026-05-12). View Source